Cas no 177962-28-6 ( )

  structure
  structure
Product Name: 
CAS No:177962-28-6
MF:C14H18ClN5
MW:291.779221057892
CID:874028
Update Time:2026-04-29

  Chemical and Physical Properties

Names and Identifiers

    • 2-Benzylamino-4-tert-butylamino-6-chloro-s-triazine
    • N-BENZYL-N'-(TERT-BUTYL)-6-CHLORO-1,3,5-TRIAZINE-2,4-DIAMINE
    •  
    • Inchi: InChI=1S/C14H18ClN5/c1-14(2,3)20-13-18-11(15)17-12(19-13)16-9-10-7-5-4-6-8-10/h4-8H,9H2,1-3H3,(H2,16,17,18,19,20)
    • InChI Key: FGSWOHQRNTZAFG-UHFFFAOYSA-N
    • SMILES: CC(C)(C)NC1=NC(=NC(=NCC2=CC=CC=C2)N1)Cl

Computed Properties

  • Exact Mass: 291.12500
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 62.73000
  • LogP: 3.49350
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